Cas no 1334500-09-2 (3-Iodo-1-propyl-1{H}-pyrazole)

• Product Name: 3-Iodo-1-propyl-1{H}-pyrazole
• CAS No: 1334500-09-2
• MF: C₆H₉IN₂
• MW: 236.053533315659
• MDL: MFCD20231488
• CID: 1024484
• PubChem ID: 54759104
• Update Time: 2025-06-16

3-Iodo-1-propyl-1{H}-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1-propyl-1H-pyrazole
• ACMC-209bsg
• AK-94550
• ANW-19550
• BD231451
• CTK8B0196
• MolPort-020-003-760
• AKOS015907913
• MFCD20231488
• 1334500-09-2
• BS-25010
• 3-Iodo-1-propylpyrazole
• DTXSID10716706
• A888089
• EN300-232822
• CS-0209077
• STL584621
• SCHEMBL26234384
• 3-Iodo-1-propyl-1{H}-pyrazole

• MDL： MFCD20231488
• Inchi： 1S/C6H9IN2/c1-2-4-9-5-3-6(7)8-9/h3,5H,2,4H2,1H3
• InChI Key： GKECSHRUAMABEX-UHFFFAOYSA-N
• SMILES： IC1C=CN(CCC)N=1

Computed Properties

• Exact Mass: 235.98105g/mol
• Monoisotopic Mass: 235.98105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-Iodo-1-propyl-1{H}-pyrazole

Comprehensive Overview of 3-Iodo-1-propyl-1{H}-pyrazole (CAS No. 1334500-09-2): Properties, Applications, and Industry Insights

3-Iodo-1-propyl-1{H}-pyrazole (CAS No. 1334500-09-2) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a halogenated pyrazole derivative, it serves as a versatile building block in organic synthesis, particularly in cross-coupling reactions like Suzuki-Miyaura and Sonogashira couplings. The presence of the iodo substituent at the 3-position enhances its reactivity, making it valuable for constructing complex molecular architectures.

Recent studies highlight the growing demand for iodopyrazole compounds in drug discovery, with 1334500-09-2 being explored as a precursor for kinase inhibitors and antimicrobial agents. Its propyl side chain contributes to improved lipid solubility, a critical factor in bioavailability optimization—a hot topic in AI-driven drug design discussions. Researchers are particularly interested in how such modifications influence ADME properties (Absorption, Distribution, Metabolism, Excretion), a frequent search term in pharmaceutical chemistry forums.

From a synthetic chemistry perspective, 3-Iodo-1-propyl-1{H}-pyrazole demonstrates remarkable stability under ambient conditions, addressing a common industry challenge of iodo compound degradation. This stability makes it preferable to bromo/chloro analogs in certain applications, as noted in recent green chemistry publications—a trending topic in sustainable manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy (commonly searched analytical methods) confirm its high purity (>98%), meeting stringent requirements for preclinical research applications.

The compound's role in material science is emerging, with patent literature suggesting utility in organic electronics. Its electron-rich pyrazole core and halogen atom enable precise tuning of charge transport properties—a key focus area for OLED and semiconductor researchers. This dual applicability in life sciences and advanced materials positions CAS 1334500-09-2 as a compound of interdisciplinary interest, reflected in rising SciFinder and Reaxys database queries.

Quality control protocols for 3-Iodo-1-propyl-1{H}-pyrazole emphasize rigorous residual solvent analysis, particularly for pharmaceutical-grade material. Current Good Manufacturing Practice (cGMP) standards—a heavily searched regulatory topic—require strict control of impurities below 0.1%, achievable through optimized crystallization techniques. These procedures align with industry shifts toward continuous flow chemistry, another trending subject in process chemistry circles.

Storage recommendations for 1334500-09-2 highlight its sensitivity to light-induced decomposition, necessitating amber glass containers under inert atmosphere—a detail frequently overlooked in material safety data sheets but crucial for maintaining reactivity. This characteristic underscores the importance of proper chemical storage best practices, a common query among laboratory technicians and inventory managers.

Market analysis indicates steady growth in the pyrazole derivatives sector, driven by their expanding therapeutic applications. As a high-value intermediate, 3-Iodo-1-propyl-1{H}-pyrazole benefits from this trend, with custom synthesis requests increasing by ~15% annually according to recent chemical industry reports. This demand intersects with growing interest in structure-activity relationship (SAR) studies, particularly for CNS-targeting compounds where the iodo-propyl-pyrazole motif shows promising pharmacophore potential.

Environmental fate studies of halogenated heterocycles like 1334500-09-2 have become increasingly relevant, with computational models (in silico prediction tools being widely searched) suggesting moderate biodegradability. These findings inform waste handling procedures and support the compound's inclusion in benign-by-design initiatives—a priority for environmentally conscious manufacturers.

In conclusion, 3-Iodo-1-propyl-1{H}-pyrazole (CAS No. 1334500-09-2) represents a strategically important compound at the intersection of multiple research frontiers. Its balanced reactivity profile, coupled with emerging applications in cutting-edge fields, ensures its continued relevance in both academic and industrial settings. The compound exemplifies how targeted modifications to privileged structures (a key concept in medicinal chemistry) can yield versatile intermediates addressing contemporary scientific challenges.